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Compound of Interest

Compound Name: 4-tert-Butyl-2-chlorophenol

Cat. No.: B165052 Get Quote

In-Depth Technical Guide: 4-tert-Butyl-2-
chlorophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the molecular structure

and key physicochemical properties of 4-tert-Butyl-2-chlorophenol, a compound of interest in

various chemical and pharmaceutical research domains.

Core Molecular Data
The fundamental molecular and physical properties of 4-tert-Butyl-2-chlorophenol are

summarized in the table below. This data is essential for experimental design, analytical

method development, and computational modeling.
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Parameter Value Source

Molecular Formula C₁₀H₁₃ClO [1][2][3][4][5]

Molecular Weight 184.66 g/mol [1][3][4]

Exact Mass 184.0654927 Da [1]

IUPAC Name 4-tert-butyl-2-chlorophenol [1][2]

CAS Registry Number 98-28-2 [1][2][6]

Synonyms

2-Chloro-4-tert-butylphenol,

Phenol, 2-chloro-4-(1,1-

dimethylethyl)-

[1][2][4]

Molecular Structure and Visualization
4-tert-Butyl-2-chlorophenol is an aromatic organic compound. Its structure consists of a

phenol ring substituted with a chlorine atom at the second position and a tert-butyl group at the

fourth position relative to the hydroxyl group. This substitution pattern dictates its chemical

reactivity and physical properties.
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Caption: Molecular structure of 4-tert-Butyl-2-chlorophenol.

Experimental Protocols
While this document focuses on the core molecular properties, researchers interested in

experimental applications can find detailed protocols in various scientific databases. For

instance, retention indices in non-polar columns for gas chromatography have been reported,

which is crucial for separation and identification.[2][6] Further experimental details regarding its

synthesis, reactivity, and potential biological activity can be found in specialized chemical and

patent literature.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b165052?utm_src=pdf-body-img
https://www.benchchem.com/product/b165052?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98282&Units=SI&Mask=3FFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98282&Units=SI&Type=LINEAR-RI-NON-POLAR-RAMP
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide serves as a foundational resource for professionals engaged in research and

development activities involving 4-tert-Butyl-2-chlorophenol. The provided data and structural

visualization are intended to facilitate further investigation and application of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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